EMA/TGA Acceptable Intake: Desmethyl vs Dimethyl Nitrosamine
The EMA and TGA have established an Acceptable Intake (AI) for N-nitroso-desmethyl-sumatriptan of 18 ng/day, placing it in CPCA Category 1—the most stringent carcinogenic potency category [1]. By comparison, N-nitroso sumatriptan (the dimethyl variant, CAS NA; 1-(3-(2-(dimethylamino)ethyl)-1-nitroso-1H-indol-5-yl)-N-methylmethanesulfonamide), which contains an additional nitroso group on the indole nitrogen, is listed in EMA Appendix 1 rev.7 with an AI of 1,500 ng/day and is explicitly noted as not aligning with the CPCA dialkylnitrosamine framework [2]. This 83-fold difference in regulatory AI means that analytical methods must achieve far lower detection and quantification limits for N-nitroso-desmethyl-sumatriptan than for its dimethyl counterpart.
| Evidence Dimension | Regulatory Acceptable Intake (AI) limit |
|---|---|
| Target Compound Data | 18 ng/day (EMA/TGA); 26.5 ng/day (FDA CPCA Category 1) |
| Comparator Or Baseline | N-Nitroso Sumatriptan (dimethyl variant): 1,500 ng/day (EMA Appendix 1 rev.7, non-CPCA) |
| Quantified Difference | Target compound AI is 83.3-fold lower (18 vs 1,500 ng/day) under EMA; 56.6-fold lower under FDA CPCA framework |
| Conditions | Regulatory AI assignments based on CPCA structural analysis (EMA/451665/2023) and EMA Appendix 1 rev.7 (Dec 2024) |
Why This Matters
Procurement of the correct low-AI reference standard is mandatory for demonstrating analytical method sensitivity at or below the 18 ng/day threshold; using the wrong analog would fail to meet regulatory LOQ requirements for ANDA submission.
- [1] TGA (Australia). Established acceptable intake for nitrosamines in medicines. N-Nitroso-desmethyl sumatriptan: AI 18 ng/day, CPCA Category 1. Updated 31 January 2024. View Source
- [2] Nitrosamines USP Discussion Forum. EMA nitrosamine Q&A Appendix 1 rev.7 published on Dec 13, 2024. N-nitroso-sumatriptan AI 1500 ng/day (non-CPCA). View Source
